molecular formula C13H9BrF2O B6150312 1-[4-(bromomethyl)phenoxy]-3,5-difluorobenzene CAS No. 1928390-25-3

1-[4-(bromomethyl)phenoxy]-3,5-difluorobenzene

Cat. No. B6150312
CAS RN: 1928390-25-3
M. Wt: 299.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-[4-(bromomethyl)phenoxy]-3,5-difluorobenzene” is a chemical compound with the molecular formula C13H9BrF2O. It has a molecular weight of 299.11 .


Molecular Structure Analysis

The molecular structure of “1-[4-(bromomethyl)phenoxy]-3,5-difluorobenzene” consists of a benzene ring with two fluorine atoms at the 3 and 5 positions, a bromomethyl group at the 4 position, and a phenoxy group at the 1 position .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[4-(bromomethyl)phenoxy]-3,5-difluorobenzene involves the reaction of 4-(bromomethyl)phenol with 3,5-difluorobenzene in the presence of a base to form the desired product.", "Starting Materials": [ "4-(bromomethyl)phenol", "3,5-difluorobenzene", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve 4-(bromomethyl)phenol and 3,5-difluorobenzene in a suitable solvent (e.g. dimethylformamide).", "Step 2: Add a base (e.g. potassium carbonate) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the crude product by column chromatography or recrystallization to obtain 1-[4-(bromomethyl)phenoxy]-3,5-difluorobenzene as a white solid." ] }

CAS RN

1928390-25-3

Product Name

1-[4-(bromomethyl)phenoxy]-3,5-difluorobenzene

Molecular Formula

C13H9BrF2O

Molecular Weight

299.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.